6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide

• IUPAC Name: 6-bromo-2-cyclopropylquinoline-4-carbohydrazide
• InChI: InChI=1S/C13H12BrN3O/c14-8-3-4-11-9(5-8)10(13(18)17-15)6-12(16-11)7-1-2-7/h3-7H,1-2,15H2,(H,17,18)
• InChI Key: VNLSSYQCXNDMAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NN
• Molecular Formula: C13H12BrN3O
• DSSTOX Substance ID: DTXSID501328074
• Molecular Weight: 306.16 g/mol
• Solubility: 20.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 351328-07-9

Description

6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cellular processes. This leads to a disruption of normal cellular function, which can ultimately result in cell death.
Biochemical and Physiological Effects:
Studies have shown that 6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide can have a range of biochemical and physiological effects depending on the concentration and duration of exposure. It has been shown to inhibit the activity of certain enzymes and proteins, as well as induce apoptosis (cell death) in cancer cells. It has also been shown to have antibacterial properties, inhibiting the growth of certain bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide in lab experiments is its ability to selectively target certain enzymes and proteins, making it a useful tool for studying specific cellular processes. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide in scientific research. One area of interest is in the development of new cancer treatments, where this compound has shown promising results in inhibiting the growth of cancer cells. It may also have potential applications in the development of new antibiotics and in the study of cellular processes related to bacterial infections. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide involves the reaction of 6-bromo-2-cyclopropyl-4-quinolinecarboxylic acid with hydrazine hydrate in the presence of a catalyst. The resulting product is a white crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

6-bromo-2-cyclopropyl-4-quinolinecarbohydrazide has been studied for its potential use in various scientific research applications. One area of interest is in the field of cancer research, where this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in treating bacterial infections, as well as in the development of new antibiotics.